Cas no 1706188-40-0 (5-methyl-1-phenyl-N-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide)

• Product Name: 5-methyl-1-phenyl-N-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide
• CAS No: 1706188-40-0
• MF: C₁₃H₁₂F₃N₃O
• MW: 283.249093055725
• CID: 5932862
• PubChem ID: 47128580
• Update Time: 2025-05-21

5-methyl-1-phenyl-N-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-phenyl-N-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide
• AKOS025068407
• 1706188-40-0
• F5791-0597
• 5-methyl-1-phenyl-N-(2,2,2-trifluoroethyl)pyrazole-4-carboxamide

• Inchi： 1S/C13H12F3N3O/c1-9-11(12(20)17-8-13(14,15)16)7-18-19(9)10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,17,20)
• InChI Key： JPMXQHDZNBUONH-UHFFFAOYSA-N
• SMILES： FC(CNC(C1C=NN(C2C=CC=CC=2)C=1C)=O)(F)F

Computed Properties

• Exact Mass: 283.09324650g/mol
• Monoisotopic Mass: 283.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.9Ų

Additional information on 5-methyl-1-phenyl-N-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide

5-Methyl-1-phenyl-N-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide: A Comprehensive Overview

5-Methyl-1-phenyl-N-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide (CAS No. 1706188-40-0) is a highly specialized chemical compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and biological activities. The pyrazole ring serves as a versatile scaffold for the development of bioactive molecules, and the substitution pattern in this compound further enhances its functional diversity.

The chemical structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 5, a phenyl group at position 1, and an N-substituted trifluoroethyl group at position 4. The presence of these substituents not only influences the physical properties of the compound but also plays a crucial role in its biological activity. Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic profiles of pyrazole derivatives, making this compound a promising candidate for drug development.

One of the most intriguing aspects of 5-methyl-1-phenyl-N-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide is its potential as a bioactive molecule. Researchers have demonstrated that pyrazole derivatives can exhibit significant activity against various enzymes and receptors, making them valuable leads in medicinal chemistry. For instance, recent findings suggest that this compound may possess antioxidant properties, which could be harnessed in the development of therapeutic agents for oxidative stress-related diseases.

In addition to its biological applications, this compound has also garnered attention for its role in advanced materials science. The trifluoroethyl group introduces fluorine into the molecule, which is known to enhance stability and lipophilicity. These properties make it an ideal candidate for applications in fluorinated materials, such as high-performance polymers or specialty coatings. Furthermore, the phenyl group contributes to aromaticity, which can be exploited in designing optoelectronic materials with tailored electronic properties.

The synthesis of 5-methyl-1-phenyl-N-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide involves a series of well-established organic reactions. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Studies indicate that pyrazole derivatives can undergo microbial degradation under specific conditions, minimizing their persistence in the environment. However, further research is required to fully assess their environmental fate and develop strategies for sustainable use.

In conclusion, 5-methyl-1-phenyl-N-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide (CAS No. 1706188-40-0) represents a multifaceted chemical entity with diverse applications across pharmaceuticals, materials science, and beyond. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover its potential, this compound stands at the forefront of scientific innovation.